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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276 Get Quote

CAS Number: 14113-01-0[1]

This technical guide provides an in-depth overview of Ethyl Hydrogen Suberate, a monoester

of suberic acid. It is intended for researchers, scientists, and professionals in drug development

and other scientific fields. This document covers the compound's physicochemical properties,

detailed synthesis protocols, and its relevance in biological contexts.

Physicochemical Properties
Ethyl hydrogen suberate, also known as 8-ethoxy-8-oxooctanoic acid, is a dicarboxylic acid

monoester. Its physical and chemical characteristics are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b081276?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-hydrogen-suberate
https://www.benchchem.com/product/b081276?utm_src=pdf-body
https://www.benchchem.com/product/b081276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₈O₄ [1]

Molecular Weight 202.25 g/mol [1]

IUPAC Name 8-ethoxy-8-oxooctanoic acid [1]

Synonyms

Monoethyl suberate,

Octanedioic acid monoethyl

ester

Appearance Colorless to pale yellow liquid

Melting Point 25-27 °C [2]

Boiling Point 345.5 °C (predicted) [3]

Solubility Slightly soluble in water

InChI Key
KCFVQEAPUOVXTH-

UHFFFAOYSA-N
[1]

SMILES CCOC(=O)CCCCCCC(=O)O [1]

Synthesis of Ethyl Hydrogen Suberate
Ethyl hydrogen suberate can be synthesized through two primary methods: the direct Fischer

esterification of suberic acid and the partial (half) saponification of diethyl suberate.[2]

Fischer Esterification of Suberic Acid
This method involves the acid-catalyzed reaction of suberic acid with ethanol. To favor the

formation of the monoester over the diester, reaction conditions and stoichiometry are crucial.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve suberic acid in a large excess of absolute ethanol.

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or p-toluenesulfonic acid, to the reaction mixture.[2] The acid protonates the
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carbonyl oxygen of the carboxylic acid, making it more susceptible to nucleophilic attack by

the alcohol.[4][5][6]

Reaction Conditions: Heat the mixture to reflux and maintain for a period determined by

reaction monitoring (e.g., by thin-layer chromatography). The use of excess ethanol shifts the

equilibrium towards the product side.[5][6]

Workup and Purification: After cooling to room temperature, the excess ethanol is removed

under reduced pressure. The residue is then dissolved in an organic solvent (e.g., diethyl

ether or ethyl acetate) and washed with a saturated sodium bicarbonate solution to remove

unreacted suberic acid and the acid catalyst. The organic layer is then washed with brine,

dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude

product.

Purification: The crude Ethyl Hydrogen Suberate can be further purified by column

chromatography on silica gel.

Fischer Esterification of Suberic Acid.

Half-Saponification of Diethyl Suberate
This method involves the selective hydrolysis of one of the two ester groups of diethyl suberate

using a limited amount of a base.

Experimental Protocol:

Reaction Setup: Dissolve diethyl suberate in a suitable solvent, such as ethanol or a mixture

of ethanol and water, in a round-bottom flask equipped with a magnetic stirrer.

Base Addition: Slowly add one equivalent of an aqueous solution of a strong base, typically

sodium hydroxide (NaOH) or potassium hydroxide (KOH), to the stirred solution at room

temperature.[2]

Reaction Monitoring: The progress of the reaction should be carefully monitored (e.g., by

TLC or GC) to prevent the hydrolysis of the second ester group.

Workup: Once the reaction is complete, the solvent is partially removed under reduced

pressure. The reaction mixture is then acidified with a dilute strong acid (e.g., HCl) to
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protonate the carboxylate salt.

Extraction and Purification: The product, Ethyl Hydrogen Suberate, is extracted with an

organic solvent. The organic layer is washed with water and brine, dried over anhydrous

sodium sulfate, and the solvent is evaporated. Further purification can be achieved by

vacuum distillation or column chromatography.

Half-Saponification of Diethyl Suberate.

Biological Significance and Signaling Pathways
Direct involvement of Ethyl Hydrogen Suberate in specific signaling pathways has not been

extensively documented. However, its parent compound, suberic acid, is a known metabolite

and its presence can be indicative of certain metabolic states.

Suberic acid is a dicarboxylic acid that can be formed from the ω-oxidation of fatty acids.[7]

Under conditions of impaired mitochondrial β-oxidation, such as in medium-chain acyl-CoA

dehydrogenase deficiency (MCAD), the metabolism of fatty acids is shunted towards the ω-

oxidation pathway, leading to an accumulation of dicarboxylic acids, including suberic acid, in

urine.[8][9][10] Therefore, elevated levels of suberic acid can be a biomarker for certain fatty

acid oxidation disorders.[8][9][10]

The metabolism of suberic acid itself occurs via peroxisomal β-oxidation, which sequentially

shortens the dicarboxylic acid chain.[7]

Metabolic context of Suberic Acid.

Analytical Characterization
The identity and purity of synthesized Ethyl Hydrogen Suberate are typically confirmed using

a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Ethyl Hydrogen Suberate is expected to show

characteristic signals for the ethyl group (a triplet for the methyl protons and a quartet for the

methylene protons) and the methylene groups of the suberate backbone. The acidic proton

of the carboxylic acid group will also be present.[2]
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¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbonyl carbons of

the ester and carboxylic acid groups, the carbons of the ethyl group, and the carbons of the

aliphatic chain.[2]

Mass Spectrometry (MS)
Mass spectrometry can be used to confirm the molecular weight of Ethyl Hydrogen Suberate.

The mass spectrum will show a molecular ion peak corresponding to the compound's

molecular weight.[1] Fragmentation patterns can provide further structural information.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC,

is a valuable technique for assessing the purity of Ethyl Hydrogen Suberate.

Gas Chromatography (GC): GC can also be employed for purity analysis, often in

conjunction with mass spectrometry (GC-MS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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